5-cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-cyclopropyl-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H11N3S/c15-11-13-12-10(8-6-7-8)14(11)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,15)
• InChI Key: WLGLHDYAQXRRMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NNC(=S)N2C3=CC=CC=C3
• Molecular Formula: C11H11N3S
• Molecular Weight: 217.29 g/mol

Description

5-Cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol is a chemical compound with the molecular formula C11H11N3S and a molecular weight of 217.29. It is a solid substance.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of benzoic acid hydrazide with carbon disulfide in the solution of alkali ethanol to give potassium dithiocarbazinate salt. The basic nucleus 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol is prepared by cyclization of potassium salt with hydrazine hydrate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11N3S/c15-11-13-12-10 (8-6-7-8)14 (11)9-4-2-1-3-5-9/h1-5,8H,6-7H2, (H,13,15).

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a predicted melting point of 175.84°C and a predicted boiling point of approximately 315.2°C at 760 mmHg. The predicted density is approximately 1.4 g/cm3, and the predicted refractive index is n20D 1.76.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, post-translational modifications, or protein abundance in different conditions.

Organic Building Blocks

. Organic building blocks are often used in the synthesis of complex organic compounds. They can be used to construct new molecules in research and industrial chemical reactions.

Surface Enhanced Raman Scattering (SERS) Probes

. Although it’s not specifically mentioned for “5-cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol”, it’s plausible that it could be used in a similar manner.

Antibacterial Agents

. While the specific antibacterial activity of “5-cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol” is not mentioned, it’s possible that it could exhibit similar properties due to its triazole-thiol structure.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. The safety information includes the following precautionary statements: P264 (wash hands thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P321 (specific treatment - see instructions on the label), P330 (rinse mouth), P405 (store locked up), and P501 (dispose of contents/container in accordance with local regulations).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole derivatives, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Mode of Action

It’s known that triazole derivatives can interact with various biological targets through hydrogen bonding due to the presence of nitrogen atoms in the triazole ring .

Biochemical Pathways

Based on the broad range of activities exhibited by similar compounds, it can be inferred that multiple pathways might be influenced .

Result of Action

Similar compounds have been reported to exhibit inhibitory effects on various enzymes and display antimicrobial and anticancer activities .

Action Environment

The action of 5-cyclopropyl-4-phenyl-4H-1,2,4-triazole-3-thiol can be influenced by environmental factors. For instance, it has been reported as a corrosion inhibitor for copper in 3.5% NaCl solutions . It’s also noted that the compound is stable under normal conditions but may decompose under high temperature and high humidity .